N-(3-fluoro-4-methylphenyl)oxan-4-amine hydrochloride

• IUPAC Name: N-(3-fluoro-4-methylphenyl)oxan-4-amine;hydrochloride
• InChI: InChI=1S/C12H16FNO.ClH/c1-9-2-3-11(8-12(9)13)14-10-4-6-15-7-5-10;/h2-3,8,10,14H,4-7H2,1H3;1H
• InChI Key: DHZJJZCNHTWOSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CCOCC2)F.Cl
• Molecular Formula: C12H17ClFNO
• Molecular Weight: 245.72 g/mol

Description

“N-(3-fluoro-4-methylphenyl)oxan-4-amine hydrochloride” is a chemical compound with the CAS Number: 2044713-30-4. It is a powder in physical form.

Molecular Structure Analysis

The molecular weight of this compound is 245.72. The InChI code is 1S/C12H16FNO.ClH/c1-9-2-3-11(8-12(9)13)14-10-4-6-15-7-5-10;/h2-3,8,10,14H,4-7H2,1H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder in physical form. It has a molecular weight of 245.72. The storage temperature is room temperature.

Scientific Research Applications

Synthesis of Fluorinated Compounds

Compounds such as 2-Fluoro-4-bromobiphenyl serve as key intermediates for manufacturing non-steroidal anti-inflammatory and analgesic materials. A practical synthesis method involving diazotization followed by coupling reactions showcases the importance of fluorinated compounds in medicinal chemistry for enhancing biological activity and metabolic stability (Qiu et al., 2009).

Advanced Oxidation Processes

The efficiency of amine-functionalized sorbents for the removal of persistent organic pollutants, like Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS), from water supplies demonstrates the applicability of nitrogen-containing compounds in environmental science for water purification and pollution control (Ateia et al., 2019).

Fluorescent Chemosensors

Compounds based on 4-methyl-2,6-diformylphenol (DFP) have been developed as chemosensors for detecting various analytes, highlighting the role of specifically functionalized organic molecules in the development of sensitive and selective sensors for environmental monitoring and biomedical applications (Roy, 2021).

Solvent Extraction Processes

Research on the separation of niobium and tantalum via solvent extraction demonstrates the utilization of amine compounds in the mining and metallurgical industry to efficiently separate and purify critical metals, which are essential for electronic and aerospace applications (Nguyen & Lee, 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.